3-(5-(4-chlorophenyl)furan-2-yl)-N-(5-(4-methoxybenzyl)oxazol-2-yl)propanamide

• IUPAC Name: 3-[5-(4-chlorophenyl)furan-2-yl]-N-[5-[(4-methoxyphenyl)methyl]-1,3-oxazol-2-yl]propanamide
• InChI: InChI=1S/C24H21ClN2O4/c1-29-19-8-2-16(3-9-19)14-21-15-26-24(31-21)27-23(28)13-11-20-10-12-22(30-20)17-4-6-18(25)7-5-17/h2-10,12,15H,11,13-14H2,1H3,(H,26,27,28)
• InChI Key: GOQNGZJIWZKJSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=CN=C(O2)NC(=O)CCC3=CC=C(O3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H21ClN2O4
• Molecular Weight: 436.9 g/mol

Description

3-(5-(4-chlorophenyl)furan-2-yl)-N-(5-(4-methoxybenzyl)oxazol-2-yl)propanamide is a synthetic compound that has been synthesized and studied in recent years. This compound has shown potential in various scientific research applications due to its unique properties.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : A study highlighted the synthesis of novel heterocyclic compounds derived from a similar starting compound, investigating their inhibitory activities against lipase and α-glucosidase. The compounds demonstrated potential as anti-lipase and anti-α-glucosidase agents, indicating their usefulness in the treatment of diseases related to these enzymes (Bekircan et al., 2015).

• Antimicrobial and Anticancer Properties : Another research focus is on the antimicrobial and anticancer properties of compounds containing the furanyl moiety. For instance, novel furanyl derivatives from the red seaweed Gracilaria opuntia showed significant anti-inflammatory, antioxidative, and anti-diabetic properties, alongside potential as ACE inhibitors (Makkar & Chakraborty, 2018).

• Anticancer and Antiangiogenic Activity : Derivatives of benzofuran, such as 3-arylaminobenzofuran derivatives, have been synthesized and evaluated for their anticancer and antiangiogenic activities. These compounds showed promising results in inhibiting cancer cell growth and tubulin polymerization, indicating their potential in cancer therapy (Romagnoli et al., 2015).

Molecular Interactions and Structural Analysis

• Molecular Interactions : The study of molecular interactions, such as π-hole tetrel bonding, in compounds with a similar molecular framework has been conducted. These interactions influence the properties of the compounds and can be pivotal in designing molecules with desired biological activities (Ahmed et al., 2020).

Synthesis and Evaluation Techniques

• Novel Synthesis Approaches : Research into photochemical synthesis methods for heterocyclic compounds has contributed to the development of novel compounds with potential biological applications. This includes the synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, demonstrating the versatility of these compounds in drug development (Buscemi et al., 2001).